Cas no 79544-31-3 ((3,4-Dinitrophenyl)methanol)

• Product Name: (3,4-Dinitrophenyl)methanol
• CAS No: 79544-31-3
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• MDL: MFCD00007094
• CID: 573501
• PubChem ID: 157302
• Update Time: 2025-10-31

(3,4-Dinitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3,4-dinitro-
• (3,4-Dinitrophenyl)methanol
• 3,4-dinitroBenzenemethanol
• 3,4-DINITROBENZYL ALCOHOL
• Benzenemethanol,3,4-dinitro
• HH-0706
• CS-0317165
• (3,4-Dinitrophenyl)methanol #
• NS00038046
• A852050
• SCHEMBL515466
• UNII-QGR7VYD4JX
• EINECS 279-178-9
• AM84225
• (3,4-Dinitro-phenyl)-methanol
• MFCD00007094
• DTXSID90229763
• AKOS005173958
• FT-0641725
• 79544-31-3
• BB 0259428
• 3,4-dini-trobenzyl alcohol
• Benzenemethanol, 3,4-dinitro-
• QGR7VYD4JX
• ALBB-013789
• DTXCID40152254
• DB-008831
• 3,4-Dinitrobenzylalcohol

• MDL： MFCD00007094
• Inchi： 1S/C7H6N2O5/c10-4-5-1-2-6(8(11)12)7(3-5)9(13)14/h1-3,10H,4H2
• InChI Key： GALBVKDHQBDIJR-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02800
• Monoisotopic Mass: 198.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.87000
• LogP: 2.04170

(3,4-Dinitrophenyl)methanol Security Information

• HazardClass：IRRITANT

Additional information on (3,4-Dinitrophenyl)methanol

Introduction to (3,4-Dinitrophenyl)methanol (CAS No. 79544-31-3)

(3,4-Dinitrophenyl)methanol (CAS No. 79544-31-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, has been extensively studied for its potential applications in various scientific and industrial domains.

The chemical formula of (3,4-Dinitrophenyl)methanol is C₇H₆N₂O₄. It consists of a phenyl ring substituted with two nitro groups at the 3 and 4 positions, and a hydroxymethyl group attached to the benzene ring. This specific arrangement of functional groups imparts unique chemical and physical properties to the compound, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, (3,4-Dinitrophenyl)methanol has been the subject of numerous research studies aimed at exploring its potential in pharmaceutical development. One notable area of interest is its use as a building block in the synthesis of drugs with anti-inflammatory and analgesic properties. The presence of the dinitrophenyl group can enhance the pharmacological activity of the final product, making it an attractive candidate for drug design.

Beyond pharmaceutical applications, (3,4-Dinitrophenyl)methanol has also found utility in materials science. Its ability to form stable complexes with various metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. The unique electronic properties of the dinitrophenyl group contribute to the stability and functionality of these materials.

The synthesis of (3,4-Dinitrophenyl)methanol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nitration reactions followed by reduction steps to introduce the hydroxymethyl group. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, while (3,4-Dinitrophenyl)methanol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and all reactions should be conducted in well-ventilated areas or fume hoods.

The physicochemical properties of (3,4-Dinitrophenyl)methanol have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure and behavior of the compound under different conditions.

In conclusion, (3,4-Dinitrophenyl)methanol (CAS No. 79544-31-3) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an important intermediate in the development of new materials and drugs. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.